N-(2-(1H-pyrazol-1-yl)pyrimidin-5-yl)-1-naphthamide
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Description
N-(2-(1H-pyrazol-1-yl)pyrimidin-5-yl)-1-naphthamide is a useful research compound. Its molecular formula is C18H13N5O and its molecular weight is 315.336. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Mechanistic Insights and Synthesis
Cytochrome P450–Mediated Biotransformation : A study by Takahashi et al. (2014) investigated the biotransformation of pyrimidine to pyrazole metabolites during the metabolism of a β-secretase 1 inhibitor, elucidating a complex mechanism involving cytochrome P450s. This research provides insight into the metabolic pathways of pyrimidine derivatives, which could be relevant for the design of similar compounds (Takahashi et al., 2014).
Antibacterial Agents : Hubschwerlen et al. (1992) discovered that Pyrimido[1,6-alpha]benzimidazoles act as a new class of DNA gyrase inhibitors, offering a potential pathway for developing novel antibacterial agents. This suggests that modifications of the pyrimidine structure could lead to new therapeutic options (Hubschwerlen et al., 1992).
Biological and Pharmacological Applications
Anti-obesity Activity : Unnisa et al. (2022) designed and synthesized N5-(1H-pyrazol-3-yl)-3H-benzo[d]imidazole-2,5-diamine derivatives to evaluate their anti-obesity activity by inhibiting Pancreatic Lipase. This study highlights the potential of pyrazole derivatives in the treatment of obesity (Unnisa et al., 2022).
Anticancer Potential : Arias-Gómez et al. (2021) discussed the synthesis and functionalization of diverse pyrazolo[1,5-a]pyrimidines, emphasizing their significant anticancer potential. This work underlines the importance of structural diversity in the development of new anticancer drugs (Arias-Gómez et al., 2021).
Material Science Applications
- Fluorescent Imaging : Shao et al. (2019) designed a 1,8-naphthalimide-based OFF-ON type fluorogenic sydnone for imaging in live cells, showcasing the application of pyrazole derivatives in biological imaging and diagnostics (Shao et al., 2019).
Enzymatic Inhibition and Antimicrobial Activities
- Synthesis and Bioactivity : Titi et al. (2020) synthesized pyrazole derivatives and evaluated their antitumor, antifungal, and antibacterial activities. This study provides a foundation for the development of new pharmacophores with potential therapeutic applications (Titi et al., 2020).
Properties
IUPAC Name |
N-(2-pyrazol-1-ylpyrimidin-5-yl)naphthalene-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13N5O/c24-17(16-8-3-6-13-5-1-2-7-15(13)16)22-14-11-19-18(20-12-14)23-10-4-9-21-23/h1-12H,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXSUWFAXAJVLOA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2C(=O)NC3=CN=C(N=C3)N4C=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.